Cas no 16233-05-9 (9H-Fluorene,3-(methylthio)-2-nitro-)

• Product name: 9H-Fluorene,3-(methylthio)-2-nitro-
• CAS No: 16233-05-9
• MF: C₁₄H₁₁NO₂S
• MW: 257.307642221451
• CID: 196476
• PubChem ID: 300578

9H-Fluorene,3-(methylthio)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene,3-(methylthio)-2-nitro-
• 3-methylsulfanyl-2-nitro-9H-fluorene
• 2-Nitro-3-methylmercapto-fluoren
• 3-(methylsulfanyl)-2-nitro-9H-fluorene
• AC1L6WLJ
• NSC175642
• DTXSID80306330
• 16233-05-9
• NSC-175642

• Inchi： InChI=1S/C14H11NO2S/c1-18-14-8-12-10(7-13(14)15(16)17)6-9-4-2-3-5-11(9)12/h2-5,7-8H,6H2,1H3
• InChI Key： KHUXKUSQJIOPKM-UHFFFAOYSA-N
• SMILES： CSC1=CC2=C(CC3C2=CC=CC=3)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 257.05113
• Monoisotopic Mass: 257.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 415.7°Cat760mmHg
• Flash Point: 205.2°C
• Refractive Index: 1.696
• PSA: 43.14
• LogP: 4.41110